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Compound of Interest

Compound Name: Sodium paraperiodate
CAS No.: 13940-38-0
Cat. No.: B1313021
Get Quote
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Audience: Researchers, scientists, and drug development professionals.

Introduction

The site-specific labeling of RNA is a critical technique for elucidating its structure, function, and
cellular dynamics. One of the most established and reliable methods for specifically modifying
the 3'-terminus of an RNA molecule is through oxidation with sodium paraperiodate (often
referred to as sodium periodate, NalOa). This method is highly selective for the 3'-end of RNA,
leveraging the unique presence of a 2',3'-cis-diol on the terminal ribose sugar.[1][2]

The process involves two primary steps:

» Oxidation: Sodium periodate cleaves the C-C bond of the cis-diol on the 3'-terminal ribose,
creating a reactive dialdehyde.[3][4]

o Conjugation: The newly formed aldehydes are then covalently linked to a molecule of interest
that contains an aldehyde-reactive group, such as a hydrazide, an aminooxy group, or an
amine.[1][5]
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This strategy allows for the attachment of a wide variety of labels, including fluorophores, biotin,
and other affinity tags, making it a versatile tool for numerous downstream applications.[6][7]

Chemical Principle and Reaction Mechanism

The selectivity of the periodate oxidation reaction is its key advantage. It specifically targets the
vicinal hydroxyl groups found on the 3'-terminal ribose of RNA. DNA lacks the 2'-hydroxyl group
and is therefore not susceptible to this oxidation, ensuring that the labeling is RNA-specific. The
reaction proceeds via a cyclic periodate ester intermediate, which then collapses to break the
C2'-C3' bond, yielding a dialdehyde derivative of the ribose.[4][8] This reactive dialdehyde can
then be conjugated to a label.

For stable conjugation, the resulting imine or hydrazone bond can be further stabilized through
reduction with an agent like sodium cyanoborohydride (NaBHsCN) in a process called
reductive amination.[6][9]
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Start:
Purified RNA Sample

Step 1: Periodate Oxidation
- Add Sodium Paraperiodate (NalOa)
- Incubate in the dark

Optional: Removal of Excess Periodate
(e.g., Ethanol Precipitation)

Step 2: Label Conjugation
- Add aldehyde-reactive label
(e.g., Cy3-EDA)
- Add reducing agent (e.g., NaBHsCN)

Incubate in the dark

Step 3: Purification of Labeled RNA
- Ethanol Precipitation
- HPLC or Gel Electrophoresis

Quiality Control
- Spectrophotometry (Nanodrop)
- Gel Electrophoresis

End:
Purified, Labeled RNA

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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